Cas no 885268-73-5 (2H-1,4-Benzoxazin-8-amine,3,4-dihydro-2-methyl-)

2H-1,4-Benzoxazin-8-amine,3,4-dihydro-2-methyl- structure
885268-73-5 structure
Product Name:2H-1,4-Benzoxazin-8-amine,3,4-dihydro-2-methyl-
CAS No:885268-73-5
MF:C9H12N2O
MW:164.204381942749
CID:710631
PubChem ID:53424671
Update Time:2025-04-19

2H-1,4-Benzoxazin-8-amine,3,4-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzoxazin-8-amine,3,4-dihydro-2-methyl-
    • 2-Methyl-3,4-dihydro-2H-1,4-benzoxazin-8-amine
    • 2-Methyl-3,4-dihydro-2H-benzo[1,4]oxazin-8-ylamine
    • 885268-73-5
    • DTXSID00698567
    • MB05442
    • 2-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazin-8-amine
    • AKOS006285996
    • Inchi: 1S/C9H12N2O/c1-6-5-11-8-4-2-3-7(10)9(8)12-6/h2-4,6,11H,5,10H2,1H3
    • InChI Key: GIMBFAMNEOWZHK-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CC=2NCC1C)N

Computed Properties

  • Exact Mass: 164.095
  • Monoisotopic Mass: 164.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.4
  • Topological Polar Surface Area: 47.3A^2
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